Cas no 1261618-61-4 (3-Methoxy-2-(trifluoromethyl)benzoyl chloride)

• Product Name: 3-Methoxy-2-(trifluoromethyl)benzoyl chloride
• CAS No: 1261618-61-4
• MF: C₉H₆ClF₃O₂
• MW: 238.590952396393
• MDL: MFCD18398586
• CID: 3161438
• PubChem ID: 86277617
• Update Time: 2025-06-08

3-Methoxy-2-(trifluoromethyl)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-2-(trifluoromethyl)benzoyl chloride
• Benzoyl chloride, 3-methoxy-2-(trifluoromethyl)-
• JS-5004
• 3-Methoxy-2-(trifluoromethyl)benzoylchloride
• 1261618-61-4
• AKOS026670898
• MFCD18398586

• MDL： MFCD18398586
• Inchi： 1S/C9H6ClF3O2/c1-15-6-4-2-3-5(8(10)14)7(6)9(11,12)13/h2-4H,1H3
• InChI Key： BUMLWUIFYAZAJN-UHFFFAOYSA-N
• SMILES： C(Cl)(=O)C1=CC=CC(OC)=C1C(F)(F)F

Computed Properties

• Exact Mass: 238.0008416Da
• Monoisotopic Mass: 238.0008416Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-Methoxy-2-(trifluoromethyl)benzoyl chloride

Comprehensive Guide to 3-Methoxy-2-(trifluoromethyl)benzoyl chloride (CAS No. 1261618-61-4): Properties, Applications, and Industry Insights

3-Methoxy-2-(trifluoromethyl)benzoyl chloride (CAS No. 1261618-61-4) is a specialized aromatic acyl chloride derivative with significant relevance in modern organic synthesis and pharmaceutical research. This compound, characterized by its methoxy and trifluoromethyl functional groups, serves as a versatile building block for constructing complex molecules. Its unique structural features, including the electron-withdrawing trifluoromethyl group, make it particularly valuable in designing bioactive compounds with enhanced metabolic stability and lipophilicity.

The growing demand for fluorinated compounds in drug discovery has propelled interest in 3-Methoxy-2-(trifluoromethyl)benzoyl chloride. Researchers frequently search for "trifluoromethylbenzoyl chloride applications" or "CAS 1261618-61-4 supplier," reflecting its importance in developing small-molecule therapeutics. Recent studies highlight its utility in creating kinase inhibitors and GPCR-targeted drugs, addressing current pharmaceutical challenges like drug resistance and selectivity optimization.

From a synthetic chemistry perspective, 3-Methoxy-2-(trifluoromethyl)benzoyl chloride exhibits remarkable reactivity in amide coupling reactions and esterifications. Its benzoyl chloride moiety readily reacts with nucleophiles, enabling efficient incorporation of the 3-methoxy-2-(trifluoromethyl)phenyl scaffold into target molecules. This property makes it invaluable for parallel synthesis and combinatorial chemistry approaches, particularly in high-throughput screening applications.

The compound's physicochemical properties warrant special attention. With a molecular formula of C₉H₆ClF₃O₂, it typically appears as a colorless to pale yellow liquid under standard conditions. Its boiling point and solubility profile (soluble in common organic solvents like dichloromethane and THF) make it compatible with various reaction conditions. Analytical chemists often search for "1261618-61-4 NMR data" or "3-Methoxy-2-TFM benzoyl chloride purity analysis" to ensure quality control in synthetic workflows.

In material science applications, 3-Methoxy-2-(trifluoromethyl)benzoyl chloride has shown promise in modifying polymer backbones. The introduction of fluorinated aromatic groups can significantly alter material properties, leading to improved thermal stability and surface characteristics. This aligns with current industry trends toward high-performance materials for electronics and specialty coatings.

Handling and storage recommendations for CAS 1261618-61-4 follow standard protocols for acid chlorides. While not classified as hazardous under normal conditions, proper precautions should be taken to avoid moisture exposure, which could lead to hydrolysis. The compound's stability under inert atmosphere and at recommended temperatures (-20°C for long-term storage) makes it suitable for industrial-scale applications.

The commercial availability of 3-Methoxy-2-(trifluoromethyl)benzoyl chloride has expanded significantly in recent years, with suppliers offering various packaging options from gram-scale for research to kilogram quantities for production. Quality specifications typically include ≥95% purity (HPLC) with stringent controls for acidic impurities, meeting the requirements of most synthetic applications.

Emerging research directions for this compound include its potential in bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) development. The trifluoromethyl group's ability to influence protein-ligand interactions makes this derivative particularly interesting for targeted drug delivery systems. These applications correspond with frequent searches for "fluorinated linkers in drug design" and "benzoyl chloride derivatives in PROTACs."

Environmental and regulatory aspects of 3-Methoxy-2-(trifluoromethyl)benzoyl chloride production continue to evolve. Manufacturers are increasingly adopting green chemistry principles in its synthesis, addressing concerns about waste minimization and energy efficiency. The compound's REACH compliance status and safety data remain important considerations for industrial users.

Future market projections suggest sustained growth for fluorinated building blocks like CAS 1261618-61-4, driven by expanding applications in agrochemicals, liquid crystals, and advanced materials. The compound's versatility ensures its continued relevance across multiple scientific disciplines, from medicinal chemistry to materials engineering.